Cas no 849027-20-9 (N'-(1E)-(4-chlorophenyl)methylidene-2-(2-methyl-1H-imidazol-1-yl)acetohydrazide)
N'-(1E)-(4-chlorophenyl)methylidene-2-(2-methyl-1H-imidazol-1-yl)acetohydrazide Chemical and Physical Properties
Names and Identifiers
-
- N'-(1E)-(4-chlorophenyl)methylidene-2-(2-methyl-1H-imidazol-1-yl)acetohydrazide
- N'-(4-Chlorobenzylidene)-2-(2-methyl-1H-imidazol-1-yl)acetohydrazide
- N-[(E)-(4-chlorophenyl)methylideneamino]-2-(2-methylimidazol-1-yl)acetamide
- SR-01000014573-1
- N'-[(1E)-(4-chlorophenyl)methylidene]-2-(2-methyl-1H-imidazol-1-yl)acetohydrazide
- 849027-20-9
- AKOS022125394
- SR-01000014573
- (E)-N'-(4-chlorobenzylidene)-2-(2-methyl-1H-imidazol-1-yl)acetohydrazide
- F1725-0083
-
- Inchi: 1S/C13H13ClN4O/c1-10-15-6-7-18(10)9-13(19)17-16-8-11-2-4-12(14)5-3-11/h2-8H,9H2,1H3,(H,17,19)/b16-8+
- InChI Key: HWZJVCUQOFVQAP-LZYBPNLTSA-N
- SMILES: ClC1C=CC(=CC=1)/C=N/NC(CN1C=CN=C1C)=O
Computed Properties
- Exact Mass: 276.0777887g/mol
- Monoisotopic Mass: 276.0777887g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 329
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 59.3Ų
N'-(1E)-(4-chlorophenyl)methylidene-2-(2-methyl-1H-imidazol-1-yl)acetohydrazide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1725-0083-2μmol |
N'-[(1E)-(4-chlorophenyl)methylidene]-2-(2-methyl-1H-imidazol-1-yl)acetohydrazide |
849027-20-9 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1725-0083-5μmol |
N'-[(1E)-(4-chlorophenyl)methylidene]-2-(2-methyl-1H-imidazol-1-yl)acetohydrazide |
849027-20-9 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1725-0083-10μmol |
N'-[(1E)-(4-chlorophenyl)methylidene]-2-(2-methyl-1H-imidazol-1-yl)acetohydrazide |
849027-20-9 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1725-0083-1mg |
N'-[(1E)-(4-chlorophenyl)methylidene]-2-(2-methyl-1H-imidazol-1-yl)acetohydrazide |
849027-20-9 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1725-0083-2mg |
N'-[(1E)-(4-chlorophenyl)methylidene]-2-(2-methyl-1H-imidazol-1-yl)acetohydrazide |
849027-20-9 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1725-0083-3mg |
N'-[(1E)-(4-chlorophenyl)methylidene]-2-(2-methyl-1H-imidazol-1-yl)acetohydrazide |
849027-20-9 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1725-0083-4mg |
N'-[(1E)-(4-chlorophenyl)methylidene]-2-(2-methyl-1H-imidazol-1-yl)acetohydrazide |
849027-20-9 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1725-0083-5mg |
N'-[(1E)-(4-chlorophenyl)methylidene]-2-(2-methyl-1H-imidazol-1-yl)acetohydrazide |
849027-20-9 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1725-0083-10mg |
N'-[(1E)-(4-chlorophenyl)methylidene]-2-(2-methyl-1H-imidazol-1-yl)acetohydrazide |
849027-20-9 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N'-(1E)-(4-chlorophenyl)methylidene-2-(2-methyl-1H-imidazol-1-yl)acetohydrazide Related Literature
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
Additional information on N'-(1E)-(4-chlorophenyl)methylidene-2-(2-methyl-1H-imidazol-1-yl)acetohydrazide
N'-(1E)-(4-chlorophenyl)methylidene-2-(2-methyl-1H-imidazol-1-yl)acetohydrazide: A Comprehensive Overview
The compound with CAS No. 849027-20-9, known as N'-(1E)-(4-chlorophenyl)methylidene-2-(2-methyl-1H-imidazol-1-yl)acetohydrazide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a hydrazide group, an imidazole ring, and a chlorophenyl moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug design and chemical synthesis.
Recent studies have highlighted the importance of hydrazides in medicinal chemistry, particularly in the development of anti-inflammatory and anticancer agents. The presence of the imidazole ring in this compound adds to its stability and bioavailability, making it a promising candidate for further research. Additionally, the chlorophenyl group introduces electronic effects that can enhance the molecule's reactivity and selectivity in various chemical reactions.
One of the most notable aspects of this compound is its ability to form stable complexes with metal ions. This property has led to investigations into its potential use as a ligand in coordination chemistry. Researchers have explored its interactions with transition metals such as copper and zinc, revealing insights into its coordination geometry and electronic properties. These findings have implications for the design of new catalysts and sensors.
In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The key intermediates include an aldehyde derivative and an imidazole-containing hydrazine. The reaction conditions, such as temperature and pH, play a critical role in determining the yield and purity of the final product. Optimization studies have shown that mild conditions are optimal for preserving the integrity of the imidazole ring while ensuring efficient coupling with the hydrazide group.
The pharmacological profile of N'-(1E)-(4-chlorophenyl)methylidene-2-(2-methyl-1H-imidazol-1-yl)acetohydrazide has been studied extensively in vitro and in vivo. Preclinical trials have demonstrated its potent anti-inflammatory activity, which is attributed to its ability to inhibit cyclooxygenase (COX) enzymes. Furthermore, this compound has shown selective cytotoxicity against cancer cells, suggesting its potential as an anticancer agent.
Recent advancements in computational chemistry have enabled researchers to model the molecular interactions of this compound at the atomic level. Using techniques such as molecular docking and quantum mechanics, scientists have gained insights into its binding modes with target proteins. These studies have provided valuable information for rational drug design and optimization.
In conclusion, N'-(1E)-(4-chlorophenyl)methylidene-2-(2-methyl-1H-imidazol-1-yl)acetohydrazide is a multifaceted compound with diverse applications in chemistry and pharmacology. Its unique structure, coupled with its promising biological activities, positions it as a valuable tool for advancing scientific research. As ongoing studies continue to uncover new properties and uses for this compound, it is likely to play an increasingly important role in both academic and industrial settings.
849027-20-9 (N'-(1E)-(4-chlorophenyl)methylidene-2-(2-methyl-1H-imidazol-1-yl)acetohydrazide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)